2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]quinoline-4-carboxamide

• Molecular Formula: C21H22BrN3O
• Molecular Weight: 412.3 g/mol
• IUPAC Name: 2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]quinoline-4-carboxamide
• InChI: InChI=1S/C21H22BrN3O/c1-25(2)13-5-12-23-21(26)18-14-20(15-8-10-16(22)11-9-15)24-19-7-4-3-6-17(18)19/h3-4,6-11,14H,5,12-13H2,1-2H3,(H,23,26)
• InChI Key: PQOZURVUPONIFE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=C(C=C3)Br

Description

2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]quinoline-4-carboxamide is a synthetic organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a quinoline core, a bromophenyl group, and a dimethylaminopropyl side chain, which contribute to its distinctive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]quinoline-4-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through a Skraup reaction, which involves the condensation of aniline with glycerol and sulfuric acid in the presence of an oxidizing agent such as nitrobenzene.

Bromination: The quinoline derivative is then brominated using bromine or a brominating agent like N-bromosuccinimide (NBS) to introduce the bromophenyl group.

Amidation: The final step involves the reaction of the brominated quinoline with 3-(dimethylamino)propylamine to form the desired carboxamide.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]quinoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, potentially leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions using reagents such as lithium aluminum hydride (LiAlH4) can convert the carboxamide group to an amine.

Substitution: The bromophenyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium azide or thiourea in polar solvents.

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Amino derivatives.

Substitution: Various substituted quinoline derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a fluorescent probe due to its quinoline core, which can exhibit fluorescence properties.

Medicine: Studied for its potential pharmacological activities, including antimicrobial and anticancer properties.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]quinoline-4-carboxamide can vary depending on its application. In biological systems, it may interact with specific molecular targets such as enzymes or receptors, leading to modulation of their activity. The quinoline core can intercalate with DNA, potentially disrupting replication and transcription processes, which is a mechanism explored in anticancer research.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-bromophenyl)-3-(4-(dimethylamino)phenyl)acrylonitrile
• 2-(4-bromophenyl)-3-(3,4-dimethoxyphenyl)acrylonitrile
• 3-(4-bromophenyl)-2-(4-methylphenyl)acrylonitrile

Uniqueness

2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]quinoline-4-carboxamide is unique due to its combination of a quinoline core and a dimethylaminopropyl side chain, which imparts distinct electronic and steric properties. This uniqueness can influence its reactivity, binding affinity, and overall biological activity, making it a valuable compound for various research applications.